2,5-dimethyl-N-(3-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)benzenesulfonamide

• IUPAC Name: 2,5-dimethyl-N-[3-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C21H19N3O3S2/c1-13-7-8-14(2)19(9-13)29(26,27)23-17-6-4-5-16(11-17)18-12-28-21-22-15(3)10-20(25)24(18)21/h4-12,23H,1-3H3
• InChI Key: AXTSBVAIVZIJCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NC2=CC=CC(=C2)C3=CSC4=NC(=CC(=O)N34)C
• Molecular Formula: C21H19N3O3S2
• Molecular Weight: 425.5 g/mol

Description

2,5-dimethyl-N-(3-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H19N3O3S2 and its molecular weight is 425.52. The purity is usually 95%.
BenchChem offers high-quality 2,5-dimethyl-N-(3-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,5-dimethyl-N-(3-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Applications

• Zinc Phthalocyanine Derivatives : A study highlighted the synthesis and characterization of new zinc phthalocyanine derivatives, including those with benzenesulfonamide groups. These compounds showed promising properties for photodynamic therapy, particularly in treating cancer due to their high singlet oxygen quantum yield and good fluorescence properties (Pişkin, Canpolat, & Öztürk, 2020).

Structural Modification and Aggregation

• Conformational Features and Intermolecular Interactions : Research on thiazolo[3,2-a]pyrimidines, a structurally similar compound, demonstrated that modifications at various positions can significantly alter intermolecular interaction patterns. This study provides insights into the conformational features of these compounds (Nagarajaiah & Begum, 2014).

Antimicrobial and Antifungal Applications

• Synthesis of Novel Derivatives : A study focused on synthesizing various pyrrolo[2,3-d]pyrimidine and triazolo[1,5-c]pyrimidine derivatives containing a dimethylsulfonamide moiety. Some of these derivatives exhibited promising results against Gram-positive and Gram-negative bacteria and fungi (Hassan et al., 2009).

Synthesis of Diverse Heterocyclic Compounds

• Building Blocks for Heterocyclic Systems : Research indicated that compounds like 3-(N,N-dimethylamino)-1-(3-methylthiazolo[3,2-a]benzimidazol-2-yl)prop-2-en-1-one can serve as versatile building blocks for synthesizing a range of heterocyclic compounds, such as pyran, benzo[b]furan, and naphtho[1,2-b]furan derivatives (Farag et al., 2011).